Cas no 1805112-51-9 (Ethyl 2-bromomethyl-3-cyano-5-(trifluoromethoxy)phenylacetate)

• Product Name: Ethyl 2-bromomethyl-3-cyano-5-(trifluoromethoxy)phenylacetate
• CAS No: 1805112-51-9
• MF: C₁₃H₁₁BrF₃NO₃
• MW: 366.130553483963
• CID: 4945476
• Update Time: 2025-07-18

Ethyl 2-bromomethyl-3-cyano-5-(trifluoromethoxy)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromomethyl-3-cyano-5-(trifluoromethoxy)phenylacetate

• Inchi： 1S/C13H11BrF3NO3/c1-2-20-12(19)5-8-3-10(21-13(15,16)17)4-9(7-18)11(8)6-14/h3-4H,2,5-6H2,1H3
• InChI Key： LQJLBMATFBXESA-UHFFFAOYSA-N
• SMILES： BrCC1C(C#N)=CC(=CC=1CC(=O)OCC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 407
• XLogP3: 3.5
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 2-bromomethyl-3-cyano-5-(trifluoromethoxy)phenylacetate

Comprehensive Overview of Ethyl 2-bromomethyl-3-cyano-5-(trifluoromethoxy)phenylacetate (CAS No. 1805112-51-9)

Ethyl 2-bromomethyl-3-cyano-5-(trifluoromethoxy)phenylacetate (CAS No. 1805112-51-9) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This ester derivative, characterized by its bromomethyl, cyano, and trifluoromethoxy functional groups, exhibits unique reactivity and potential applications in synthetic chemistry. Its molecular structure combines versatility with stability, making it a valuable intermediate for the synthesis of more complex molecules.

The compound's CAS number 1805112-51-9 serves as a unique identifier, ensuring precise referencing in scientific literature and regulatory documents. Researchers often explore its utility in cross-coupling reactions, where the bromomethyl group acts as a key leaving group, facilitating nucleophilic substitutions. Meanwhile, the cyano and trifluoromethoxy moieties contribute to electronic effects, influencing the compound's reactivity and binding properties in target applications.

In recent years, the demand for trifluoromethoxy-containing compounds has surged due to their enhanced metabolic stability and lipophilicity, traits highly sought after in drug discovery. The incorporation of the trifluoromethoxy group in Ethyl 2-bromomethyl-3-cyano-5-(trifluoromethoxy)phenylacetate aligns with this trend, positioning it as a candidate for developing novel therapeutics. Additionally, its cyano group offers a handle for further functionalization, enabling the construction of diverse heterocyclic frameworks.

From an agrochemical perspective, compounds featuring halogenated and cyano substituents are frequently investigated for their pesticidal and herbicidal activities. The structural attributes of Ethyl 2-bromomethyl-3-cyano-5-(trifluoromethoxy)phenylacetate suggest potential utility in designing next-generation crop protection agents. Its ability to undergo selective transformations under mild conditions further enhances its appeal to synthetic chemists.

Environmental and safety considerations are paramount when working with such compounds. While Ethyl 2-bromomethyl-3-cyano-5-(trifluoromethoxy)phenylacetate is not classified as hazardous under standard guidelines, proper handling protocols must be followed to minimize risks. Researchers emphasize the importance of green chemistry principles when utilizing halogenated intermediates, advocating for solvent recovery and waste reduction strategies.

The synthesis of CAS 1805112-51-9 typically involves multi-step procedures, starting from readily available precursors. Key steps may include aryl bromination, esterification, and cyanation, each optimized for yield and purity. Advanced analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry are employed to confirm the compound's identity and assess its quality.

As the pharmaceutical industry increasingly focuses on fluorine-containing drugs, the relevance of trifluoromethoxy derivatives continues to grow. Market analysts highlight a rising trend in patents and publications related to such compounds, reflecting their commercial and scientific potential. Ethyl 2-bromomethyl-3-cyano-5-(trifluoromethoxy)phenylacetate exemplifies this trend, offering a scaffold for innovation in medicinal chemistry.

In conclusion, Ethyl 2-bromomethyl-3-cyano-5-(trifluoromethoxy)phenylacetate (CAS No. 1805112-51-9) represents a compelling case study in modern synthetic chemistry. Its multifaceted reactivity, combined with the strategic placement of functional groups, underscores its value as a building block for diverse applications. Ongoing research will likely uncover new dimensions of its utility, solidifying its role in advancing both human health and agricultural productivity.